Cas no 1788846-50-3 (N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]pyridine-3-sulfonamide)

• Product Name: N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]pyridine-3-sulfonamide
• CAS No: 1788846-50-3
• MF: C₁₇H₁₆N₄O₄S
• MW: 372.398342132568
• CID: 5367900
• Update Time: 2025-05-24

N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]pyridine-3-sulfonamide

• Inchi： 1S/C17H16N4O4S/c22-26(23,15-4-3-7-18-9-15)20-13-8-19-21(10-13)11-14-12-24-16-5-1-2-6-17(16)25-14/h1-10,14,20H,11-12H2
• InChI Key： MPQUJIGHEICXTG-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1S(NC1=CN(CC2OC3=CC=CC=C3OC2)N=C1)(=O)=O

Additional information on N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]pyridine-3-sulfonamide

Comprehensive Overview of N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]pyridine-3-sulfonamide (CAS No. 1788846-50-3)

The compound N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]pyridine-3-sulfonamide, identified by its CAS number 1788846-50-3, is a sophisticated sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule integrates a pyridine-3-sulfonamide moiety with a 2,3-dihydro-1,4-benzodioxin scaffold, creating a unique structural framework. Researchers are particularly interested in its potential applications due to its modular design, which allows for targeted interactions with biological systems.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in drug discovery. The pyrazole and benzodioxin components of this molecule contribute to its stability and binding affinity, making it a candidate for further exploration in therapeutic areas such as inflammation and metabolic disorders. Notably, the pyridine-3-sulfonamide group is often associated with enzyme inhibition, a property that aligns with current trends in precision medicine.

From a synthetic chemistry perspective, the CAS 1788846-50-3 compound exemplifies modern strategies in heterocyclic chemistry. Its synthesis involves multi-step reactions, including the coupling of 1,4-benzodioxin derivatives with pyrazole intermediates, followed by sulfonylation. This process highlights the importance of regioselective functionalization, a topic frequently searched by chemists optimizing reaction pathways. The compound’s molecular weight and logP values further underscore its drug-like properties, a key consideration in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

The rise of AI-driven drug design has also brought attention to molecules like N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]pyridine-3-sulfonamide. Computational models predict its compatibility with various biological targets, including kinases and GPCRs, which are hot topics in structure-activity relationship (SAR) studies. Researchers often search for "sulfonamide inhibitors" or "benzodioxin applications" to explore analogous compounds, reflecting the broader interest in this chemical space.

Beyond pharmacology, the compound’s physicochemical properties make it a subject of interest in material science. Its aromatic systems and hydrogen-bonding capacity suggest potential uses in supramolecular chemistry, such as the development of sensors or catalysts. This interdisciplinary appeal aligns with the growing trend of "molecular diversity" in research publications.

In summary, CAS 1788846-50-3 represents a compelling case study in the convergence of medicinal chemistry and molecular design. Its structural complexity and functional adaptability position it as a valuable tool for addressing contemporary challenges in drug development and chemical biology. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic and industrial research.